Triton X-301
Triton X-301
Brand Name:
Vulcanchem
CAS No.:
12627-38-2
VCID:
VC20997232
InChI:
InChI=1S/C16H26O5S.Na/c1-15(2,3)12-16(4,5)13-6-8-14(9-7-13)20-10-11-21-22(17,18)19;/h6-9H,10-12H2,1-5H3,(H,17,18,19);/q;+1/p-1
SMILES:
CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOS(=O)(=O)[O-].[Na+]
Molecular Formula:
C16H25NaO5S
Molecular Weight:
352.4 g/mol
Triton X-301
CAS No.: 12627-38-2
Cat. No.: VC20997232
Molecular Formula: C16H25NaO5S
Molecular Weight: 352.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12627-38-2 |
|---|---|
| Molecular Formula | C16H25NaO5S |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | sodium;2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethyl sulfate |
| Standard InChI | InChI=1S/C16H26O5S.Na/c1-15(2,3)12-16(4,5)13-6-8-14(9-7-13)20-10-11-21-22(17,18)19;/h6-9H,10-12H2,1-5H3,(H,17,18,19);/q;+1/p-1 |
| Standard InChI Key | PQSPZTWMLBELMD-UHFFFAOYSA-M |
| Isomeric SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOS(=O)(=O)[O-].[Na+] |
| SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOS(=O)(=O)[O-].[Na+] |
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